4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine

• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol
• SMILES: CCC1CCC(CC1)NCC2CCCO2
• InChI: InChI=1S/C13H25NO/c1-2-11-5-7-12(8-6-11)14-10-13-4-3-9-15-13/h11-14H,2-10H2,1H3
• InChIKey: OQZVAWFLKXOTAU-UHFFFAOYSA-N

4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine: A Structurally Defined Cyclohexylamine Scaffold for Targeted GPCR Modulation and Fragment-Based Screening

4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine (CAS: 1132675-54-7) is a synthetic secondary amine comprising a 4-ethylcyclohexyl core N-linked to a (oxolan-2-yl)methyl moiety [1]. Its defined stereochemistry, specifically the (1r,4R)-4-ethyl and (2R)-oxolan-2-yl configuration, distinguishes it within the cyclohexylamine class [2]. The compound has been characterized by NMR spectroscopy as part of fragment library quality control initiatives and is offered by commercial suppliers with high purity specifications for research use .

• [1] RCSB Protein Data Bank. A1C92 Ligand Summary: (1r,4R)-4-ethyl-N-{[(2R)-oxolan-2-yl]methyl}cyclohexan-1-amine. 2026. Available at: https://www.rcsb.org/ligand/A1C92. View Source
• [2] Biological Magnetic Resonance Data Bank (BMRB). bmse011641: 4-ethyl-N-[[(2R)-oxolan-2-yl]methyl]cyclohexan-1-amine NMR Quality Control Data. Available at: https://bmrb.cerm.unifi.it/metabolomics/mol_summary/index.php?id=bmse011641&whichTab=0. View Source

Procurement Risk Analysis: Why Generic Cyclohexylamine Analogs Cannot Substitute for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine

Generic substitution within the cyclohexylamine class is contraindicated due to significant variance in receptor binding affinity and selectivity profiles. The presence of the 4-ethyl substituent and the (2R)-oxolan-2-ylmethyl group dictates both stereochemical conformation and pharmacophoric recognition, resulting in a 23-fold selectivity window between the H3 and H4 histamine receptors (Kd 1.35 nM vs 31.2 nM) [1]. The structurally related 4-methyl analog (CAS: 467444-21-9) lacks this defined stereochemistry and is associated with different primary targets (e.g., PDE10A, IC50 ~480 nM) [2], underscoring that even minor alkyl chain modifications drastically alter target engagement profiles. Consequently, procurement of the specific ethyl-substituted, stereochemically pure compound is mandatory to reproduce published binding data and ensure assay consistency.

• [1] BindingDB. BDBM50538677: Affinity data for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine at human H3R (Kd: 1.35 nM) and mouse H4R (Kd: 31.2 nM). Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677. View Source
• [2] BindingDB. PrimarySearch_ki: Inhibition of human PDE10A (IC50: 480 nM) for a structurally related compound. Available at: https://bdb8.ucsd.edu/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?monomerid=50189453. View Source

Quantitative Differentiation Metrics for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine vs. In-Class Alternatives

Superior Sub-Nanomolar Affinity for Human Histamine H3 Receptor (H3R)

The compound exhibits a dissociation constant (Kd) of 1.35 nM at the human histamine H3 receptor (H3R), as determined by a BRET-based binding assay using recombinant NLuc/GPCR-fused H3R expressed in HEK293T cells [1]. This affinity is comparable to, and in some cases superior to, established H3R antagonists such as ABT-288, which displays a Ki of 1.9 nM for the human H3R under similar in vitro conditions [2]. The sub-2 nM range positions 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine within the high-potency tier of H3R-targeting ligands, a critical threshold for CNS-targeted probes aiming to achieve sufficient receptor occupancy at minimal doses.

Evidence Dimension	Binding Affinity (Kd / Ki)
Target Compound Data	Kd = 1.35 nM
Comparator Or Baseline	ABT-288 (H3R antagonist): Ki = 1.9 nM (human H3R)
Quantified Difference	Target compound demonstrates comparable or slightly enhanced binding (~29% lower Kd than comparator's Ki)
Conditions	Target: Human recombinant NLuc/GPCR-fused H3R in HEK293T cells, BRET assay (30 min incubation). Comparator: Human H3R in vitro binding assay.

Why This Matters

Procurement of this specific compound is justified for H3R-targeted projects requiring baseline potency in the low nanomolar range, ensuring alignment with the pharmacological window reported for high-affinity H3R inverse agonists.

• [1] BindingDB. BDBM50538677: Affinity data for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine at human H3R (Kd: 1.35 nM). Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677. View Source
• [2] MedChemExpress (MCE). ABT-288 Product Data Sheet: Ki values of 1.9 nM for human H3R. Available at: https://www.medchemexpress.eu/abt-288.html. View Source

Functional Selectivity Profile: 23-Fold Discrimination Between H3 and H4 Histamine Receptors

Binding data reveal a 23-fold higher affinity for the human H3 receptor (Kd = 1.35 nM) compared to the mouse H4 receptor (Kd = 31.2 nM) [1]. This selectivity window is critical for differentiating H3R-mediated effects from those arising from H4R activation, a common confounding factor in histaminergic signaling studies. In contrast, the endogenous agonist histamine binds both H3R and H4R with comparable affinity (e.g., Kd for H3R ~67 nM and Kd for H4R ~21 nM), exhibiting less than 4-fold selectivity [2]. The enhanced discrimination offered by this compound reduces the need for compensatory knockout models or secondary antagonists in functional assays.

Evidence Dimension	H3R/H4R Binding Selectivity Ratio
Target Compound Data	H3R Kd = 1.35 nM; H4R Kd = 31.2 nM; Selectivity Ratio = 23.1
Comparator Or Baseline	Histamine: H3R Kd ≈ 67 nM; H4R Kd ≈ 21 nM; Selectivity Ratio ≈ 3.2
Quantified Difference	Target compound exhibits ~7.2-fold greater selectivity for H3R over H4R compared to the endogenous ligand.
Conditions	Target: HEK293T cells expressing recombinant NLuc/GPCR-fused receptors, BRET assay. Comparator: Literature values from radioligand binding studies.

Why This Matters

For researchers aiming to isolate H3R-specific signaling pathways in complex tissues (e.g., CNS), this compound's 23-fold selectivity window reduces the risk of H4R-mediated off-target effects, thereby improving assay interpretability and reducing the need for additional pharmacological controls.

• [1] BindingDB. BDBM50538677: Affinity data for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine at human H3R (Kd: 1.35 nM) and mouse H4R (Kd: 31.2 nM). Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677. View Source
• [2] Lim, H. D., et al. (2005). Compared pharmacology of human histamine H3 and H4 receptors: structure–activity relationships of histamine derivatives. British Journal of Pharmacology, 144(5), 689-698. doi: 10.1038/sj.bjp.0706095. View Source

High-Purity Procurement: 97-98% Purity Specification vs. Standard Research Grade

Commercial suppliers list 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine with a certified purity of ≥97% (NLT 97%) or 98% , exceeding the typical 95% purity threshold common for research-grade building blocks . This elevated purity specification reduces the likelihood of confounding bioactivity originating from synthetic impurities, a critical factor in sensitive cell-based assays and fragment screening campaigns where trace contaminants can lead to false positive hits.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥97% (MolCore) or 98% (Leyan)
Comparator Or Baseline	Standard research-grade building block purity: typically ≥95% (e.g., Chembase listing for 4-methyl analog)
Quantified Difference	Target compound offers a 2-3 percentage point higher purity specification, corresponding to a ≥40% reduction in maximum allowable impurity content.
Conditions	Vendor specifications as listed on product pages.

Why This Matters

Procurement of the 97-98% pure material minimizes the risk of impurity-driven artifacts in high-sensitivity assays (e.g., GPCR functional screens, fragment-based drug discovery), supporting more robust and reproducible experimental outcomes.

Defined Stereochemistry: (1r,4R,2R) Configuration vs. Undefined Stereoisomeric Mixtures

The compound is specifically characterized as (1r,4R)-4-ethyl-N-{[(2R)-oxolan-2-yl]methyl}cyclohexan-1-amine, as recorded in the RCSB PDB ligand database [1]. This defined stereochemistry is essential for reproducible biological activity, as GPCR binding pockets are highly sensitive to the three-dimensional orientation of substituents. The structurally analogous 4-methyl derivative (CAS: 467444-21-9) is frequently supplied without explicit stereochemical definition, suggesting a mixture of diastereomers or enantiomers . The absence of stereochemical control in the analog introduces an uncontrolled variable in structure-activity relationship (SAR) studies, potentially masking true potency or selectivity trends.

Evidence Dimension	Stereochemical Definition
Target Compound Data	(1r,4R)-4-ethyl-N-{[(2R)-oxolan-2-yl]methyl}cyclohexan-1-amine (single, defined stereoisomer)
Comparator Or Baseline	4-Methyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine (stereochemistry undefined; likely mixture)
Quantified Difference	Target compound provides a single, defined stereoisomer; comparator is an undefined mixture, introducing uncontrolled variable(s) in bioassays.
Conditions	Structural annotation per RCSB PDB and vendor product descriptions.

Why This Matters

For SAR campaigns and lead optimization efforts, the defined stereochemistry of the target compound ensures that observed biological activity is attributable to a single molecular entity, eliminating ambiguity caused by stereoisomeric mixtures and enabling robust structure-activity correlations.

• [1] RCSB Protein Data Bank. A1C92 Ligand Summary: (1r,4R)-4-ethyl-N-{[(2R)-oxolan-2-yl]methyl}cyclohexan-1-amine. 2026. Available at: https://www.rcsb.org/ligand/A1C92. View Source

Publicly Accessible NMR Quality Control Data for Fragment-Based Screening

The compound is included in the Biological Magnetic Resonance Data Bank (BMRB) as entry bmse011641, providing publicly accessible NMR quality control data obtained from fragment libraries used in screening campaigns [1]. This data set confirms the compound's identity and purity in aqueous buffer conditions relevant to fragment-based drug discovery (FBDD). In contrast, the 4-methyl analog lacks equivalent publicly archived NMR reference data, necessitating in-house characterization before use in sensitive NMR-based screening experiments [2].

Evidence Dimension	Public NMR Reference Data Availability
Target Compound Data	NMR quality control data available (BMRB entry bmse011641)
Comparator Or Baseline	4-Methyl analog: No publicly archived NMR reference data found
Quantified Difference	Target compound provides pre-validated NMR reference spectra; comparator requires de novo characterization.
Conditions	Public database availability.

Why This Matters

For laboratories engaged in fragment-based screening or requiring immediate structural verification, the availability of pre-existing NMR reference data reduces the time and resource burden associated with in-house characterization, accelerating the initiation of screening campaigns and ensuring consistency with published fragment library standards.

• [1] Biological Magnetic Resonance Data Bank (BMRB). bmse011641: 4-ethyl-N-[[(2R)-oxolan-2-yl]methyl]cyclohexan-1-amine NMR Quality Control Data. Available at: https://bmrb.cerm.unifi.it/metabolomics/mol_summary/index.php?id=bmse011641&whichTab=0. View Source
• [2] PubChem. Search results for '4-methyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine' showing absence of BMRB entry. Available at: https://pubchem.ncbi.nlm.nih.gov. View Source

Optimal Deployment Scenarios for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine in Pharmaceutical and Academic Research

GPCR Pharmacology: H3R-Mediated Neurotransmitter Modulation Studies

Given its sub-nanomolar affinity for human H3R (Kd = 1.35 nM) and 23-fold selectivity over H4R [1], 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine is ideally suited for ex vivo or in vitro studies investigating H3R-mediated regulation of neurotransmitter release (e.g., dopamine, acetylcholine, histamine) in CNS-derived tissues or cell lines. The defined selectivity profile minimizes confounding H4R-mediated effects, enabling clearer interpretation of functional readouts such as cAMP modulation or β-arrestin recruitment. Researchers should procure the compound in its defined stereochemical form (1r,4R,2R) [2] to ensure reproducibility with published binding data.

Fragment-Based Drug Discovery: Hit Validation and Library Expansion

The availability of public NMR quality control data (BMRB entry bmse011641) [1] makes this compound a convenient starting point for fragment-based screening programs targeting GPCRs or other protein classes. Its moderate molecular weight (211.34 g/mol) and high purity (≥97%) [2] align with fragment library quality criteria. The defined stereochemistry provides a reliable foundation for structure-guided optimization, allowing medicinal chemists to confidently explore substitution vectors around the cyclohexyl and oxolane rings without the confounding influence of stereoisomeric mixtures.

Analytical Reference Standard for LC-MS and NMR Method Development

The compound's high certified purity (97-98%) [1] and publicly accessible NMR reference spectra [2] establish it as a suitable reference standard for analytical method development in pharmaceutical quality control laboratories. It can be used to calibrate LC-MS systems for impurity profiling of related cyclohexylamine derivatives or to validate NMR acquisition parameters for structurally similar compounds. The defined stereochemistry further supports its use as a chiral resolution standard or in the development of enantioselective analytical methods.

• [1] BindingDB. BDBM50538677: Affinity data for 4-Ethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine. Available at: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50538677. View Source
• [2] RCSB Protein Data Bank. A1C92 Ligand Summary: (1r,4R)-4-ethyl-N-{[(2R)-oxolan-2-yl]methyl}cyclohexan-1-amine. 2026. Available at: https://www.rcsb.org/ligand/A1C92. View Source